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Compound of Interest

Compound Name: 4-Decyn-1-ol

Cat. No.: B3056125 Get Quote

Technical Support Center: 4-Decyn-1-ol
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Decyn-1-ol (CAS No. 69222-06-6) was

not readily available in public domains. The following information is based on general best

practices for handling laboratory chemicals, particularly acetylenic alcohols. Researchers,

scientists, and drug development professionals should always conduct a thorough, substance-

specific risk assessment before handling any chemical and consult a certified safety

professional. The information provided herein is for guidance purposes only and should not be

substituted for a formal safety assessment.

Physical and Chemical Properties of 4-Decyn-1-ol
While detailed toxicological data is not available, some physical and chemical properties of 4-
Decyn-1-ol have been reported. These properties are essential for safe handling and

experimental design.
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Property Value Source

CAS Number 69222-06-6 Jaydev Chemical Industries

Molecular Formula C₁₀H₁₈O Jaydev Chemical Industries

Molecular Weight 154.25 g/mol Jaydev Chemical Industries

Appearance
Clear, colorless to pale yellow

liquid
Jaydev Chemical Industries

Purity (Typical) ≥ 95.0% Jaydev Chemical Industries

Note: The table above summarizes the available data. Users should verify this information with

their specific supplier.

Troubleshooting Guide and FAQs
This section addresses potential issues that may arise during the handling and use of 4-
Decyn-1-ol in a laboratory setting.

Q1: The 4-Decyn-1-ol I received appears to be a different color than described. What should I

do?

A1: The expected appearance of 4-Decyn-1-ol is a clear, colorless to pale yellow liquid.[1] A

significant deviation in color could indicate impurity or degradation. It is recommended to

quarantine the material and contact the supplier for a certificate of analysis (CoA) and to report

the discrepancy. Do not use the material until its identity and purity can be confirmed.

Q2: I am unsure of the appropriate personal protective equipment (PPE) for handling 4-Decyn-
1-ol. What is the minimum recommended PPE?

A2: In the absence of specific SDS data, a conservative approach to PPE is crucial. The

minimum recommended PPE for handling any chemical of unknown toxicity includes:

Eye Protection: Chemical safety goggles. A face shield should also be worn if there is a

splash hazard.
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Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Consult a glove

compatibility chart for specific breakthrough times.

Body Protection: A flame-retardant laboratory coat.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of any potential vapors.

Q3: What are the best practices for storing 4-Decyn-1-ol?

A3: For acetylenic compounds, which can be reactive, proper storage is vital. General best

practices include:

Storing in a tightly sealed, properly labeled container.

Keeping the container in a cool, dry, and well-ventilated area.

Storing away from incompatible materials such as strong oxidizing agents, acids, and bases.

Avoiding exposure to direct sunlight and heat sources.

Q4: How should I dispose of waste containing 4-Decyn-1-ol?

A4: All chemical waste must be disposed of in accordance with local, state, and federal

regulations. 4-Decyn-1-ol waste should be collected in a designated, labeled hazardous waste

container. Never dispose of chemical waste down the drain. Contact your institution's

Environmental Health and Safety (EHS) department for specific disposal procedures.

Q5: I need to perform a reaction with 4-Decyn-1-ol at an elevated temperature. What

precautions should I take?

A5: Heating acetylenic compounds can pose risks if they are unstable. Before proceeding:

Conduct a thorough literature search for any reported thermal instabilities of 4-Decyn-1-ol or

similar compounds.

Perform a small-scale test reaction first to observe any unexpected exotherms or gas

evolution.
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Ensure the reaction is conducted in a chemical fume hood with proper shielding.

Have appropriate fire extinguishing media readily available.

Experimental Protocols and Workflows
Due to the lack of specific experimental data for 4-Decyn-1-ol in the provided search results,

detailed experimental protocols cannot be cited. However, a general workflow for the safe

handling of liquid chemicals in a laboratory setting is presented below as a Graphviz diagram.
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Caption: General workflow for the safe handling of liquid laboratory chemicals.

This logical diagram illustrates the essential steps from preparation to disposal, emphasizing

safety at each stage. Researchers should adapt this general workflow to their specific

experimental conditions and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3056125#handling-and-safety-precautions-for-4-
decyn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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